Cas no 2309467-01-2 (Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate)

• Product Name: Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate
• CAS No: 2309467-01-2
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 6229029
• PubChem ID: 165801618
• Update Time: 2025-08-04

Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7428715
• 2309467-01-2
• methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate
• Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate

• Inchi： 1S/C15H19BrN2O3/c1-20-14(19)9-21-15(12-4-5-17-8-13(12)16)6-10-2-3-11(7-15)18-10/h4-5,8,10-11,18H,2-3,6-7,9H2,1H3
• InChI Key： BTIMUPRFDDFGEV-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2CCC(C1)N2)OCC(=O)OC

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate

Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate and Its Significance in Modern Chemical Research

Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate, with the CAS number 2309467-01-2, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in drug development and synthetic chemistry.

The molecular framework of Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate is a testament to the ingenuity of modern organic synthesis. The presence of a bromopyridine moiety and an azabicyclo[3.2.1]octane backbone suggests a high degree of structural complexity, which can be leveraged for various biochemical interactions. This unique architecture makes it a valuable scaffold for designing novel molecules with tailored properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex biological pathways. Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate has emerged as a promising candidate in this context due to its ability to modulate multiple targets simultaneously. The bromopyridine segment, known for its binding affinity to certain enzymes and receptors, provides a critical interaction point for drug design, while the azabicyclo[3.2.1]octane ring enhances metabolic stability and bioavailability.

One of the most compelling aspects of Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate is its potential in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The structural features of this compound allow it to interact with specific kinase domains, thereby inhibiting their activity and potentially reversing pathological conditions.

Recent studies have highlighted the importance of conformational flexibility in drug molecules, particularly in kinase inhibitors. The azabicyclo[3.2.1]octane moiety in Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate contributes to this flexibility, enabling it to adopt multiple conformations that can optimize binding interactions with target proteins. This adaptability is crucial for achieving high efficacy and selectivity in drug design.

The synthesis of Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yl]oxy}acetate involves several sophisticated steps, including ring-closing metathesis, nucleophilic substitution, and esterification reactions. These synthetic methodologies not only showcase the advancements in organic chemistry but also highlight the compound's synthetic accessibility, making it a viable candidate for further exploration in medicinal chemistry.

In addition to its potential as a kinase inhibitor, Methyl 2-{[3-(3-bromopyridin-4-yl)-8-azabicyclo[3.2.1]octan-3-yloxy]acetate has shown promise in other therapeutic areas as well. For instance, its structural motif has been explored for developing compounds that interact with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes and are implicated in various diseases.

The bromopyridine segment of this compound is particularly interesting from a pharmacological perspective due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are essential for achieving high binding affinity and selectivity, two critical factors for successful drug development.

The growing body of research on Methyl 2-{[3-(3-bromopyridin-4-yloxy)-8-Azabicyclo [ [ [ ] ] ] ] octan - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -------------------------------------- 7 .01 .02 ] ] ] ] ] ] ] ] ] ] ] ] strong > o x y } ac et ate } } } } } } } } } } } } } has underscores its significance as a versatile scaffold for drug discovery efforts . Its ability to modulate multiple targets , coupled with its synthetic accessibility , makes it an attractive candidate for further development . As research continues to uncover new therapeutic applications , compounds like Methyl 2-{ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ `2309467` `-` `01` `-` `02` `` `` `` `` `` `` `` `` `` `` `` `` `` `` `Methyl` `--` `{` `[` `<--->` `<--->` `<--->` `<--->` `<--->` `--->` `}` `}` `}` `}` `}`